2-(Bromomethyl)-1-methylpiperidine hydrobromide
Overview
Description
2-(Bromomethyl)-1-methylpiperidine hydrobromide is a pyridine derivative . It participates in the synthesis of 7-nitrobenz-2-oxa-1,3-diazole (NBD) based colorimetric and fluorescence chemosensor .
Molecular Structure Analysis
The molecular formula of 2-(Bromomethyl)-1-methylpiperidine hydrobromide is C6H6BrN . The InChI Key is OFPWMRMIFDHXFE-UHFFFAOYSA-N . The SMILES string representation is BrCC1=CC=CC=N1 .Physical And Chemical Properties Analysis
2-(Bromomethyl)-1-methylpiperidine hydrobromide is a solid substance at 20 degrees Celsius . It has a molecular weight of 252.94 . It appears as a white to light yellow powder or crystal . It has a melting point range of 148.0 to 152.0 degrees Celsius . It is soluble in methanol .Scientific Research Applications
Chemical Synthesis and Transformations
2-(Bromomethyl)-1-methylpiperidine hydrobromide is involved in various chemical transformations. For instance, it is utilized in the synthesis of diverse compounds. An example is the synthesis of 10-propargylfolic acid, where 6-(Bromomethyl)-2,4-pteridinediamine hydrobromide is converted to 2-amino-6-(bromomethyl)-4(1H)-pteridinone hydrobromide for attachment to side-chain precursors of folic acid analogues (Piper, McCaleb, & Montgomery, 1987). In another study, bromination of 1-methylpiperidine-4-carboxaldehyde yielded 4-bromo-1-methylpiperidine-4-carboxaldehyde hydrobromide, used to synthesize various compounds including 1,4,9-triazaspiro[5,5]undecane (Kuroyan, Sarkisyan, & Vartanyan, 1986).
Role in Polymer Chemistry
2-(Bromomethyl)-1-methylpiperidine hydrobromide finds application in the field of polymer chemistry. For instance, the synthesis of hyperbranched polyelectrolytes involves the poly(N-alkylation) of monomers like 3,5-bis(bromomethyl)pyridine hydrobromide, which is derived from 2-(Bromomethyl)-1-methylpiperidine hydrobromide (Monmoton, Lefebvre, & Fradet, 2008).
Medicinal Chemistry
In medicinal chemistry, derivatives of 2-(Bromomethyl)-1-methylpiperidine hydrobromide are synthesized for therapeutic applications. For example, synthesis of 1,3,4-oxadiazole derivatives, which are evaluated for their antibacterial and anti-enzymatic activities, involves the use of compounds derived from 2-(bromomethyl)-1-methylpiperidine hydrobromide (Rehman et al., 2019).
Material Science and Catalysis
This chemical is also significant in material science and catalysis. For example, the study of hydrodenitrogenation, a process relevant in petroleum refining and environmental control, involves intermediates like 2-methylpiperidine, which can be derived from 2-(Bromomethyl)-1-methylpiperidine hydrobromide (Egorova & Prins, 2002).
Safety and Hazards
2-(Bromomethyl)-1-methylpiperidine hydrobromide is classified as a skin corrosive substance . It causes severe skin burns and eye damage . It may be corrosive to metals . Precautionary measures include avoiding breathing dusts or mists, keeping only in the original container, washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and storing in a corrosive resistant container with a resistant inner liner .
properties
IUPAC Name |
2-(bromomethyl)-1-methylpiperidine;hydrobromide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14BrN.BrH/c1-9-5-3-2-4-7(9)6-8;/h7H,2-6H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KYUPYPMGNGFEIT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCCC1CBr.Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15Br2N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.01 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Bromomethyl)-1-methylpiperidine hydrobromide | |
CAS RN |
1390654-84-8 |
Source
|
| Record name | Piperidine, 2-(bromomethyl)-1-methyl-, hydrobromide (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1390654-84-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(bromomethyl)-1-methylpiperidine hydrobromide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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